2-Iodo-4,5-dimethyl-1,3-thiazole
Cat. No. B8459976
M. Wt: 239.08 g/mol
InChI Key: CJROBJQQMDDHLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07220744B2
Procedure details
Prepared in analogy to example 2 (b) from 2-iodo-4,5-dimethyl-thiazole and piperazine. The crude material was purified by chromatography (SiO2, methanol/dichloromethane) to yield the title compound as a yellow crystalline solid (yield 25%). MS (m/e): 198.3 (M+H+, 100%).
[Compound]
Name
example 2 ( b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
25%
Identifiers
|
REACTION_CXSMILES
|
I[C:2]1[S:3][C:4]([CH3:8])=[C:5]([CH3:7])[N:6]=1.[NH:9]1[CH2:14][CH2:13][NH:12][CH2:11][CH2:10]1>>[CH3:7][C:5]1[N:6]=[C:2]([N:9]2[CH2:14][CH2:13][NH:12][CH2:11][CH2:10]2)[S:3][C:4]=1[CH3:8]
|
Inputs
Step One
[Compound]
|
Name
|
example 2 ( b )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
IC=1SC(=C(N1)C)C
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N1CCNCC1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude material was purified by chromatography (SiO2, methanol/dichloromethane)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC=1N=C(SC1C)N1CCNCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 25% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
